molecular formula F6GeH8N2 B091041 Ammonium hexafluorogermanate(4) CAS No. 16962-47-3

Ammonium hexafluorogermanate(4)

Cat. No. B091041
CAS RN: 16962-47-3
M. Wt: 222.7 g/mol
InChI Key: BLUJQENWMXTQMD-UHFFFAOYSA-N
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Description

Ammonium Hexafluorogermanate is an ammoniated (high pH) germanium source for applications such as thin film deposition of semiconductor materials .


Molecular Structure Analysis

The molecular formula of Ammonium Hexafluorogermanate is (NH4)2GeF6 . Its molecular weight is 222.71 . The SMILES string representation is [H] [N+] ( [H]) ( [H]) [H]. [H] [N+] ( [H]) ( [H]) [H].F [Ge–] (F) (F) (F) (F)F .


Physical And Chemical Properties Analysis

Ammonium Hexafluorogermanate appears as a white crystalline powder . It has a melting point of 380 °C and a density of 2.564 g/mL at 25 °C .

Scientific Research Applications

Substitution in Zeolites

Ammonium hexafluorogermanate is used to substitute Aluminum (Al) with Germanium (Ge) in Y type zeolites . Zeolites are microporous, aluminosilicate minerals commonly used as commercial adsorbents and catalysts. The substitution of Al with Ge can alter the properties of the zeolite, potentially enhancing its effectiveness in certain applications.

Semiconductor Applications

Ammonium hexafluorogermanate is extensively used as a semiconductor in transistors . Semiconductors are essential components of electronic devices, and germanium-based semiconductors can offer certain advantages over more traditional silicon-based semiconductors.

Solar Cells

In the field of renewable energy, ammonium hexafluorogermanate is used in the manufacture of solar cells . The unique properties of this compound can enhance the efficiency of solar energy conversion.

Optical Materials

Ammonium hexafluorogermanate is used in the production of optical materials . These materials are used in a wide range of applications, including telecommunications, imaging systems, and scientific research equipment.

Alloying Agent

This compound acts as an alloying agent . In metallurgy, an alloying agent is a substance that is added to a metal to change its properties.

Catalyst

Ammonium hexafluorogermanate is used as a catalyst in certain chemical reactions . Catalysts are substances that increase the rate of a chemical reaction without being consumed in the process.

Safety and Hazards

Ammonium Hexafluorogermanate is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .

Future Directions

Ammonium Hexafluorogermanate is used in applications such as thin film deposition of semiconductor materials . It is also used to substitute Aluminum with Germanium in Y type zeolites . These applications suggest potential future directions in semiconductor manufacturing and zeolite synthesis.

Mechanism of Action

Ammonium hexafluorogermanate(4), also known as diazanium;tetrafluorogermane;difluoride, is a compound with the molecular formula (NH4)2GeF6 . It is a crystalline substance with a molecular weight of 222.71 . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.

Target of Action

It is known to be used extensively as a semiconductor in transistors, solar cells, and optical materials

properties

IUPAC Name

diazanium;tetrafluorogermane;difluoride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/F4Ge.2FH.2H3N/c1-5(2,3)4;;;;/h;2*1H;2*1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BLUJQENWMXTQMD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[NH4+].[NH4+].[F-].[F-].F[Ge](F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

F6GeH8N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ammonium hexafluorogermanate(4)

CAS RN

16962-47-3
Record name Ammonium hexafluorogermanate(4)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016962473
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Ammonium hexafluorogermanate(4)
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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